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Compound of Interest

Compound Name:
2-Bromo-1-isopropyl-4-

nitrobenzene

Cat. No.: B1370149 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the physicochemical properties,

synthesis, and analytical characterization of 2-Bromo-1-isopropyl-4-nitrobenzene (CAS No.

101980-41-0). This compound is a valuable intermediate in organic synthesis, particularly in the

development of novel heterocyclic compounds with potential biological activity. This document

includes a summary of its key physical and chemical properties, detailed experimental

protocols for its synthesis, and visual diagrams to illustrate reaction pathways and logical

workflows. The information presented is intended to support researchers and scientists in the

effective utilization of this compound in their research and development endeavors.

Physicochemical Properties
2-Bromo-1-isopropyl-4-nitrobenzene is a substituted aromatic compound with the molecular

formula C₉H₁₀BrNO₂. At room temperature, it exists as a yellow oily substance. Its key

physicochemical properties are summarized in the table below.
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Property Value Reference

CAS Number 101980-41-0

Molecular Formula C₉H₁₀BrNO₂

Molecular Weight 244.09 g/mol

Exact Mass 242.98949 Da

Appearance Yellow oily substance

Boiling Point 155-160 °C (at 15 Torr)

Density (Predicted) 1.456 ± 0.06 g/cm³

Solubility in Water
0.046 g/L (at 25 °C, practically

insoluble)

Topological Polar Surface Area 45.8 Å²

XLogP3 3.6

Synthesis and Reactivity
The synthesis of 2-Bromo-1-isopropyl-4-nitrobenzene is a classic example of electrophilic

aromatic substitution. The primary route involves the bromination of 1-isopropyl-4-nitrobenzene

(p-nitrocumene). The regioselectivity of this reaction is governed by the directing effects of the

substituents on the benzene ring. The isopropyl group is an activating, ortho-, para-director,

while the nitro group is a deactivating, meta-director. In this case, the strong activating effect of

the isopropyl group directs the incoming bromine electrophile to the position ortho to it.

A logical diagram illustrating the directing effects during the synthesis is provided below.
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Directing Effects in the Bromination of 1-isopropyl-4-nitrobenzene

Reactants

Substituent Directing Effects Reaction Outcome

p-Nitrocumene Isopropyl Group
(Activating, Ortho-, Para-directing)

contains

Nitro Group
(Deactivating, Meta-directing)contains

Br+ (from Br2/FeCl3)

Ortho Position (Favored)

Attacks

Directs to

Meta Position (Disfavored)Directs to

2-Bromo-1-isopropyl-4-nitrobenzeneLeads to

Click to download full resolution via product page

Regioselectivity in the synthesis of 2-Bromo-1-isopropyl-4-nitrobenzene.

Experimental Protocols
Synthesis of 2-Bromo-1-isopropyl-4-nitrobenzene from
1-isopropyl-4-nitrobenzene
This protocol is based on the bromination of p-nitrocumene.

Materials:

1-isopropyl-4-nitrobenzene (p-nitrocumene) (50 g, 0.300 mol)

Iron(III) chloride (catalyst)

Bromine (59.92 g, 0.375 mol)

Chlorobenzene (100 ml)

40% aqueous sodium bisulfite solution

5% aqueous HCl solution
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Water

Procedure:

A mixture of 1-isopropyl-4-nitrobenzene and a catalytic amount of iron(III) chloride is heated

to 40 °C in a reaction vessel.

Bromine is added dropwise to the heated mixture over a period of 3 hours. The temperature

should be maintained at 40 °C.

After the addition is complete, the reaction is allowed to proceed to completion.

The reaction mixture is then poured into 120 ml of water.

A 40% aqueous solution of sodium bisulfite is added dropwise to quench any unreacted

bromine.

The aqueous mixture is extracted with 100 ml of chlorobenzene.

The organic phase (chlorobenzene layer) is separated and washed with 100 ml of a 5%

aqueous HCl solution.

The chlorobenzene is removed under reduced pressure to yield 2-Bromo-1-isopropyl-4-
nitrobenzene as a yellow oily substance. (Expected yield: ~98%).
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1. Mix p-Nitrocumene and FeCl3
Heat to 40°C

2. Add Bromine Dropwise
(over 3 hours)

3. Quench with Water

4. Add Sodium Bisulfite Solution

5. Extract with Chlorobenzene

6. Separate Organic Layer

7. Wash with aq. HCl

8. Evaporate Chlorobenzene
(under reduced pressure)

Final Product:
2-Bromo-1-isopropyl-4-nitrobenzene

(Yellow Oil)

Click to download full resolution via product page

From chemical intermediate to potential therapeutic agents.
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Safety and Handling
Nitroaromatic compounds as a class can be toxic and mutagenic. It is imperative to handle 2-
Bromo-1-isopropyl-4-nitrobenzene with appropriate safety precautions in a well-ventilated

laboratory fume hood. Standard personal protective equipment, including safety goggles,

gloves, and a lab coat, should be worn at all times. For detailed safety information, refer to the

Material Safety Data Sheet (MSDS) provided by the supplier.

Conclusion
2-Bromo-1-isopropyl-4-nitrobenzene is a key chemical intermediate with well-defined

physicochemical properties. The synthetic protocols for its preparation are established and

provide high yields. Its primary significance for the scientific community lies in its utility as a

building block for the synthesis of novel heterocyclic compounds, which are of considerable

interest in drug discovery and development for their potential therapeutic applications. This

guide provides the foundational technical information required for researchers to effectively

incorporate this compound into their synthetic and medicinal chemistry programs.

To cite this document: BenchChem. [An In-depth Technical Guide to 2-Bromo-1-isopropyl-4-
nitrobenzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1370149#physicochemical-properties-of-2-bromo-1-
isopropyl-4-nitrobenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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